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Compound of Interest

Compound Name: UFARYL DL 85

Cat. No.: B1180827 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing UFARYL DL 85 for effective cell

disruption. UFARYL DL 85 is an anionic surfactant, specifically a sodium linear alkylbenzene

sulfonate (C10-13), known for its strong detergent properties.[1][2] Proper concentration is

critical to maximize the release of intracellular contents while minimizing potential negative

impacts on your target molecules.

Troubleshooting Guides
This section offers solutions to common problems encountered during cell lysis experiments

with UFARYL DL 85.

Problem 1: Incomplete Cell Lysis or Low Protein Yield
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Possible Cause Recommended Solution

UFARYL DL 85 concentration is too low.

The concentration of UFARYL DL 85 should be

above its Critical Micelle Concentration (CMC)

for effective cell membrane disruption.[3] The

CMC of sodium linear alkylbenzene sulfonate is

in the range of 1.2-2.9 mM.[4] A reported value

is 2.0 mmol/L (approximately 0.07% w/v).[4]

Increase the concentration in increments (e.g.,

0.1%, 0.5%, 1.0%) to determine the optimal

level for your specific cell type.

Incubation time is too short.

For mammalian cells, incubate on ice for at least

30 minutes with periodic vortexing.[5] Bacterial

cells may require longer incubation or

combination with other lysis methods.

Lysis buffer composition is not optimal.

Ensure the pH and ionic strength of your buffer

are suitable for your cells and UFARYL DL 85.

[3] Consider adding reagents like EDTA to inhibit

proteases that can degrade your protein of

interest.

Cell density is too high for the volume of lysis

buffer.

A general guideline is to use 100 µl of lysis

buffer for every 10^6 cells.[6] This may need to

be empirically determined for each cell type.

Problem 2: Protein Denaturation and Loss of Activity
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Possible Cause Recommended Solution

UFARYL DL 85 concentration is too high.

As a strong anionic surfactant, high

concentrations of UFARYL DL 85 can denature

proteins.[7] Use the lowest effective

concentration that achieves satisfactory lysis.

UFARYL DL 85 is too harsh for your protein.

If maintaining protein function is critical,

consider switching to a milder non-ionic

detergent (e.g., Triton™ X-100) or a zwitterionic

detergent (e.g., CHAPS).[3]

Sample is overheating during lysis.

Keep samples on ice throughout the lysis

procedure to minimize protein degradation.[6] If

using sonication in conjunction with UFARYL DL

85, use short bursts on ice.[8]

Problem 3: Precipitation in the Lysis Buffer

Possible Cause Recommended Solution

Low temperature.

Some anionic surfactants have reduced

solubility at 4°C.[3] Prepare your UFARYL DL 85

stock solution and lysis buffer at room

temperature to ensure it is fully dissolved before

cooling.

Incompatible buffer components.

High concentrations of certain salts, such as

potassium, can cause precipitation with some

anionic surfactants.[3] If precipitation occurs,

consider using sodium-based salts (e.g., NaCl).

Experimental Protocols
Optimizing UFARYL DL 85 Concentration for Mammalian Cell Lysis

This protocol provides a framework for determining the optimal UFARYL DL 85 concentration

for your specific mammalian cell line.
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Materials:

Cultured mammalian cells

Ice-cold Phosphate-Buffered Saline (PBS)

Base Lysis Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4)

10% (w/v) UFARYL DL 85 stock solution in deionized water

Protease and phosphatase inhibitor cocktails

Microcentrifuge

Protein quantification assay (e.g., BCA assay)

Procedure:

Cell Preparation:

For adherent cells, wash the monolayer twice with ice-cold PBS.

For suspension cells, pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C and

wash the pellet with ice-cold PBS.

Preparation of Test Lysis Buffers:

Create a series of lysis buffers with varying UFARYL DL 85 concentrations. A good

starting range is 0.1%, 0.25%, 0.5%, and 1.0% (w/v).

To prepare 1 mL of each, add the appropriate volume of the 10% UFARYL DL 85 stock

solution to the base lysis buffer.

Add protease and phosphatase inhibitors to each buffer immediately before use.

Cell Lysis:

Add the test lysis buffer to the cell pellet or monolayer (e.g., 100 µL per 10^6 cells).[6]
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Incubate on ice for 30 minutes, vortexing gently every 10 minutes.

Clarification of Lysate:

Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet insoluble cellular

debris.

Protein Quantification:

Carefully transfer the supernatant (cell lysate) to a new tube.

Determine the protein concentration of each lysate using a BCA assay or a similar

method.

Analysis:

Compare the protein yields obtained with the different UFARYL DL 85 concentrations. The

optimal concentration is the lowest concentration that provides the maximum protein yield.

For further analysis, you can run the lysates on an SDS-PAGE gel to visualize the protein

profile.

Quantitative Data Summary (Example)
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UFARYL DL 85
Concentration (%
w/v)

Cell Type
Protein Yield (µg/
µL)

Notes

0.0 HeLa 0.5

No detergent control,

background protein

level.

0.1 HeLa 2.1
Significant increase in

protein yield.

0.25 HeLa 3.5
Higher protein yield,

likely near optimal.

0.5 HeLa 3.6

Marginal increase in

yield compared to

0.25%.

1.0 HeLa 3.7

Minimal increase,

potential for increased

denaturation.

Frequently Asked Questions (FAQs)
Q1: What is UFARYL DL 85 and how does it work for cell lysis?

A1: UFARYL DL 85 is a sodium linear alkylbenzene sulfonate, which is a type of anionic

surfactant.[1][2] It disrupts cell membranes by inserting its hydrophobic tail into the lipid bilayer,

which solubilizes the lipids and membrane proteins, leading to the breakdown of the membrane

and the release of intracellular contents.[3]

Q2: What is the Critical Micelle Concentration (CMC) of UFARYL DL 85 and why is it

important?

A2: The Critical Micelle Concentration (CMC) is the concentration at which surfactant

molecules begin to form micelles. For effective cell lysis and solubilization of membrane

proteins, the concentration of UFARYL DL 85 in your lysis buffer should generally be above its

CMC.[3] The CMC of sodium linear alkylbenzene sulfonate is in the range of 1.2-2.9 mM.[4]
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Q3: Can I use UFARYL DL 85 for lysing bacterial cells?

A3: Yes, however, bacterial cells have a cell wall that needs to be addressed. For effective lysis

of bacteria, UFARYL DL 85 is often used in conjunction with other methods such as treatment

with lysozyme to degrade the peptidoglycan cell wall, or physical disruption methods like

sonication.[9]

Q4: Will UFARYL DL 85 interfere with my downstream applications?

A4: As a detergent, UFARYL DL 85 can interfere with certain downstream applications. For

example, it may affect enzyme activity assays or certain types of chromatography. It is

important to consider the compatibility of UFARYL DL 85 with your subsequent experimental

steps. Detergent removal methods may be necessary in some cases.

Q5: How should I store UFARYL DL 85?

A5: UFARYL DL 85 should be stored in a cool, dry place. Stock solutions are typically stable at

room temperature.
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Caption: Experimental workflow for optimizing UFARYL DL 85 concentration.
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Caption: Mechanism of UFARYL DL 85-mediated cell disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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